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Compound of Interest

Compound Name: DL-Aspartic acid-13C1

Cat. No.: B1611100

Essential Safety and Handling Guide for DL-
Aspartic acid-13C1

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling DL-Aspartic acid-13C1. The
following procedures ensure the safe handling, use, and disposal of this compound in a
laboratory setting.

Personal Protective Equipment (PPE)

The minimum personal protective equipment required when handling DL-Aspartic acid-13C1
is detailed below. A risk assessment should be conducted to determine if additional protection
is necessary for the specific tasks to be performed.[1][2]
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PPE Category Item Specification

Disposable nitrile gloves are
the minimum requirement for
incidental contact.[1] For tasks
Hand Protection Gloves with a higher risk of exposure,
consider double gloving or
using more robust chemical-

resistant gloves.

Safety glasses with side
shields are the minimum
requirement.[1] Chemical
splash goggles should be worn
when there is a risk of

Eye and Face Protection Safety Glasses/Goggles splashing.[3] A face shield, in
addition to goggles, is
recommended when handling
larger quantities or when a
significant splash hazard is
present.[1][2]

A standard lab coat is required
to protect clothing and skin

Body Protection Lab Coat ) o
from potential contamination.

[1](21[4]

A respirator (e.g., N95) may be
necessary when working with
) ) ) the powder outside of a fume
Respiratory Protection Respirator ) )
hood or in poorly ventilated
areas to prevent inhalation of

dust.[2][4]

Closed-toe shoes are
Foot Protection Closed-Toe Shoes mandatory to protect against

spills and falling objects.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.solubilityofthings.com/safety-equipment-laboratory
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.solubilityofthings.com/safety-equipment-laboratory
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.solubilityofthings.com/safety-equipment-laboratory
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling Procedures

DL-Aspartic acid-13C1 is a white, odorless, powdered solid.[5][6] While it is not classified as a
hazardous substance, prudent laboratory practices should always be followed.[7][8] The
primary chemical hazards are associated with its powdered form, which can be an inhalation
irritant.

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][9]

o General guidelines for stable isotope-labeled compounds recommend referring to the
manufacturer's certificate of analysis for specific storage conditions, which may include
refrigeration or freezing to ensure long-term stability.[10]

Preparation and Use:

Handle the solid material in a chemical fume hood or a well-ventilated area to minimize dust
inhalation.[11]

o Wear all required PPE as outlined in the table above.

e Avoid direct contact with skin and eyes.[5]

» Use appropriate tools (e.g., spatula, weigh paper) to handle the powder.

o For creating solutions, slowly add the powder to the solvent to avoid splashing.

In Case of Accidental Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[5][9]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[5][9]
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¢ Inhalation: Move to fresh air. If not breathing, give artificial respiration.[11]

¢ Ingestion: Clean mouth with water and seek medical attention.[5]

Workflow for Handling DL-Aspartic acid-13C1
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A high-level overview of the handling process for DL-Aspartic acid-13C1.

Disposal Plan

Contaminated materials and unused product should be disposed of in accordance with federal,
state, and local environmental control regulations.[12]

Waste Segregation:

o Solid Waste: Collect unused DL-Aspartic acid-13C1 powder and any grossly contaminated
disposable materials (e.g., weigh paper, gloves) in a clearly labeled, sealed container for
chemical waste.

e Liquid Waste: Solutions of DL-Aspartic acid-13C1 should be collected in a designated,
labeled waste container for non-hazardous aqueous waste, unless mixed with a hazardous
solvent.

o Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a
designated sharps container.

Disposal Procedure:
e Segregate waste into the appropriate, clearly labeled containers at the point of generation.
¢ Do not mix with other incompatible waste streams.

o Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on waste pickup and disposal procedures.
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Disposal Decision Tree for DL-Aspartic acid-13C1 Contaminated Waste
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A decision guide for the proper segregation and disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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